10.1039/B201259F | The oxidation of cytochrome c in nonaqueous solvents

The oxidation of cytochrome c in nonaqueous solvents

Chemical Communications Pub Date: 2002-03-15 DOI: 10.1039/B201259F

Abstract

Cytochrome c was adsorbed readily and remained electroactive, with a redox potential of 32 mV, on TiO₂ films placed on SnO₂; similar behaviour was observed in glycerol, whereas in acetonitrile, irreversible oxidation occurred at a potential of 800 mV.

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